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Compound of Interest

Compound Name: Cyclohexyl methacrylate

Cat. No.: B093084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

cyclohexyl methacrylate (CHMA) in various organic solvents. This information is critical for

professionals in research, development, and manufacturing who utilize CHMA as a monomer in

polymerization processes, a component in formulations, or a starting material for chemical

syntheses. Understanding its solubility is paramount for process design, reaction optimization,

and ensuring the quality and performance of the final products.

Introduction to Cyclohexyl Methacrylate
Cyclohexyl methacrylate (CAS No: 101-43-9) is an ester of methacrylic acid. It is a

monofunctional monomer characterized by a methacrylate group, which imparts high reactivity

in polymerization, and a bulky, hydrophobic cyclohexyl group. This unique structure results in

polymers with notable properties such as chemical resistance, hydrophobicity, and high glass

transition temperature. CHMA is a clear, colorless liquid at room temperature and is utilized in a

wide array of applications, including the manufacturing of coatings, adhesives, and specialty

polymers for optical and dental applications.

Solubility Profile of Cyclohexyl Methacrylate
Cyclohexyl methacrylate is generally characterized as being readily soluble in most common

organic solvents, a property attributed to its ester functionality and the non-polar nature of the
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cyclohexyl ring.[1][2] Its solubility is a key factor in its use in solution polymerization and as a

reactive diluent in various formulations.

While precise quantitative solubility data is not widely available in public literature, qualitative

assessments consistently indicate its high solubility in a range of solvent classes. The principle

of "like dissolves like" is a useful guide for predicting the solubility of CHMA. As a relatively non-

polar compound, it exhibits greater solubility in non-polar solvents.[3]

The following table summarizes the known solubility of cyclohexyl methacrylate in water and

its general solubility in various classes of organic solvents.

Solvent Class Specific Solvents
Solubility of
Cyclohexyl
Methacrylate

Reference(s)

Water Water
133.1 mg/L @ 25 °C

(estimated)
[4]

137.2 mg/L @ 30 °C [5]

Negligible [6][7]

Alcohols Methanol, Ethanol Soluble [2]

Ketones
Acetone, Methyl Ethyl

Ketone
Soluble [2]

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Soluble [2]

Aromatic

Hydrocarbons
Toluene, Benzene Soluble [3]

Aliphatic

Hydrocarbons
Hexane Soluble [3]

Chlorinated Solvents
Dichloromethane,

Chloroform
Presumed Soluble -

Esters Ethyl acetate Presumed Soluble -
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Note: "Presumed Soluble" indicates that while specific data for these solvents was not found,

based on the chemical structure of CHMA and general solubility principles, it is expected to be

soluble.

Factors Influencing Solubility
The solubility of cyclohexyl methacrylate is influenced by several factors, primarily the

physicochemical properties of the solvent and the temperature of the system.

Factors Influencing Cyclohexyl Methacrylate Solubility

Solvent Properties

Cyclohexyl Methacrylate
(Relatively Non-polar)

Solubility

Organic Solvent

Polarity Hydrogen Bonding Capability

 'Like Dissolves Like' 
 Low polarity solvents are better  Limited H-bonding promotes solubility

Temperature

 Increased temperature generally
 increases solubility

Click to download full resolution via product page

Caption: Logical relationship between solvent properties, temperature, and the solubility of

cyclohexyl methacrylate.

As depicted in the diagram, the polarity of the solvent is a primary determinant. Non-polar and

weakly polar organic solvents are generally excellent solvents for the relatively non-polar

cyclohexyl methacrylate. Solvents with strong hydrogen bonding networks may be less
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effective. An increase in temperature typically enhances the solubility by providing the

necessary energy to overcome intermolecular forces.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for the quantitative determination of the

solubility of cyclohexyl methacrylate in an organic solvent. This method is based on the

gravimetric determination of the residue after solvent evaporation.
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Experimental Workflow for Solubility Determination

Start

Prepare a saturated solution of
CHMA in the chosen solvent at a

 a specified temperature.

Equilibrate the solution with excess
CHMA for a sufficient time (e.g., 24h)

with constant agitation.

Allow the solution to settle, separating
the saturated solution from the

undissolved CHMA.

Carefully withdraw a known volume
of the clear, saturated supernatant.

Transfer the aliquot to a pre-weighed,
dry container.

Evaporate the solvent under controlled
conditions (e.g., vacuum oven at a
temperature below the boiling point

of CHMA).

Weigh the container with the
non-volatile CHMA residue.

Calculate the solubility based on the
mass of the residue and the initial

volume of the solution.

End
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Caption: A stepwise workflow for the gravimetric determination of cyclohexyl methacrylate
solubility.

Detailed Methodology:

Materials and Equipment:

Cyclohexyl methacrylate (of known purity)

Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath

Volumetric flasks and pipettes

Glass vials or beakers

Analytical balance

Vacuum oven or rotary evaporator

Procedure:

1. Add an excess amount of cyclohexyl methacrylate to a known volume of the selected

organic solvent in a sealed container.

2. Place the container in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

3. Agitate the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached

and a saturated solution is formed.

4. After equilibration, cease agitation and allow any undissolved CHMA to settle.

5. Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant, ensuring no

solid particles are transferred.

6. Transfer this aliquot to a pre-weighed, clean, and dry evaporating dish or beaker.
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7. Remove the solvent by evaporation in a vacuum oven at a temperature below the boiling

point of CHMA but sufficient to evaporate the solvent in a reasonable time.

8. Once all the solvent has been removed, cool the dish to room temperature in a desiccator

and weigh it on an analytical balance.

9. Repeat the drying and weighing steps until a constant weight is achieved.

Calculation:

Mass of CHMA = (Final weight of dish + residue) - (Initial weight of empty dish)

Solubility ( g/100 mL) = (Mass of CHMA / Volume of aliquot) x 100

Conclusion
Cyclohexyl methacrylate exhibits broad solubility in a wide range of common organic

solvents, particularly those with low to moderate polarity. Its limited solubility in water is also a

key characteristic. For researchers, scientists, and drug development professionals, a thorough

understanding of these solubility properties is essential for the successful design and

implementation of processes involving this versatile monomer. When precise solubility values

are required for critical applications, it is recommended to perform experimental determinations

using a standardized protocol as outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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